Cas no 19602-61-0 (2,7-dichloro-1,3thiazolo5,4-dpyrimidine)

• Product Name: 2,7-dichloro-1,3thiazolo5,4-dpyrimidine
• CAS No: 19602-61-0
• MF: C₅HCl₂N₃S
• MW: 206.052536725998
• MDL: MFCD09702028
• CID: 123679
• PubChem ID: 44630675
• Update Time: 2025-06-14

2,7-dichloro-1,3thiazolo5,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,7-Dichlorothiazolo[5,4-d]pyrimidine
• 2,7-dichloro-[1,3]thiazolo[5,4-d]pyrimidine
• 2,7-Dichloro-thiazolo[5,4-d]pyrimidine
• Thiazolo[5,4-d]pyrimidine,2,7-dichloro-
• 2,4-dichlorobenzothiazole
• 2,5-DIMETHYLBENZENESULFONYL CHLORIDE
• 2,7-Dichloro[1,3]Thiazolo[5,4-d]Pyrimidine
• 2,7-Dichlor-thiazolo<5.4-d>pyrimdin
• Thiazolo[5,4-d]pyrimidine,2,7-dichloro
• 2,7-dichloro-1,3thiazolo5,4-dpyrimidine
• AS-78353
• DTXSID70659988
• 19602-61-0
• CS-0155503
• FT-0714644
• EN300-25091008
• Z1269223836
• D94853
• DB-065893
• SDCCGSBI-0663163.P001

• MDL： MFCD09702028
• Inchi： 1S/C5HCl2N3S/c6-3-2-4(9-1-8-3)11-5(7)10-2/h1H
• InChI Key： HIETVCLWXWMCSD-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)SC(=N2)Cl

Computed Properties

• Exact Mass: 204.92700
• Monoisotopic Mass: 204.9268236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.767±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 66.91000
• LogP: 2.39310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds 1,3-thiazolo[5,4-d]pyrimidines

Additional information on 2,7-dichloro-1,3thiazolo5,4-dpyrimidine

Comprehensive Overview of 2,7-Dichloro-1,3-thiazolo[5,4-d]pyrimidine (CAS No. 19602-61-0)

2,7-Dichloro-1,3-thiazolo[5,4-d]pyrimidine (CAS No. 19602-61-0) is a heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This thiazolopyrimidine derivative is characterized by its unique molecular structure, combining a thiazole ring fused with a pyrimidine core. Its dichloro-substituted configuration enhances reactivity, making it a valuable intermediate in synthetic chemistry. Researchers frequently explore its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

The growing interest in 2,7-dichloro-1,3-thiazolo[5,4-d]pyrimidine aligns with trends in small-molecule therapeutics and precision agriculture. As the demand for highly functionalized heterocycles rises, this compound has gained attention for its versatility in structure-activity relationship (SAR) studies. Its CAS No. 19602-61-0 is often searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry and material science.

One of the key advantages of 2,7-dichloro-1,3-thiazolo[5,4-d]pyrimidine is its role in developing kinase inhibitors, a hotspot in oncology research. With the rise of targeted cancer therapies, this compound's ability to interact with ATP-binding sites has been extensively studied. Additionally, its agrochemical applications are explored for designing novel pesticides and herbicides, addressing global challenges in crop protection.

From a synthetic perspective, the chloro-substituents in 2,7-dichloro-1,3-thiazolo[5,4-d]pyrimidine facilitate further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability makes it a preferred building block for high-throughput screening libraries. Recent publications highlight its use in fluorescence probes and electronic materials, expanding its utility beyond traditional domains.

Environmental and regulatory considerations are also critical when discussing CAS No. 19602-61-0. While not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. The compound's stability under various pH conditions and thermal profiles is frequently investigated, ensuring compatibility with industrial processes.

In summary, 2,7-dichloro-1,3-thiazolo[5,4-d]pyrimidine exemplifies the intersection of chemical innovation and practical applications. Its CAS No. 19602-61-0 serves as a gateway for researchers exploring heterocyclic chemistry, drug design, and sustainable agrochemicals. As scientific inquiries evolve, this compound continues to inspire advancements across multidisciplinary fields.